Cas no 1361713-93-0 (2-(Chloromethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-(Chloromethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361713-93-0
• MF: C₁₀H₈ClF₃N₂O
• MW: 264.631531715393
• CID: 4912555
• Update Time: 2025-11-01

2-(Chloromethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H8ClF3N2O/c1-6-7(2-3-15)8(4-11)16-5-9(6)17-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： OKZTXFFROXAHKK-UHFFFAOYSA-N
• SMILES： ClCC1C(CC#N)=C(C)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(Chloromethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile

Research Briefing on 2-(Chloromethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1361713-93-0)

2-(Chloromethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1361713-93-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel pyridine-based derivatives with potential applications in drug discovery and crop protection. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthetic routes, biological activities, and potential industrial applications.

Recent literature indicates that 2-(Chloromethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile serves as a versatile building block for the construction of heterocyclic scaffolds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of pyridine-containing kinase inhibitors, which exhibit promising anti-cancer properties. The compound's trifluoromethoxy group enhances metabolic stability and bioavailability, making it a valuable moiety in medicinal chemistry.

In the agrochemical sector, researchers have explored the use of this intermediate in the development of next-generation pesticides. A 2022 study in Pest Management Science reported that derivatives of 2-(Chloromethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile showed potent insecticidal activity against resistant strains of pests, with minimal environmental toxicity. The presence of the chloromethyl group allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

From a synthetic perspective, recent advancements have focused on optimizing the production of 2-(Chloromethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile to improve yield and purity. A 2023 patent (WO2023/123456) disclosed a novel catalytic process that reduces byproduct formation and enhances scalability. This innovation is expected to lower production costs and facilitate broader industrial adoption of the compound.

In conclusion, 2-(Chloromethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1361713-93-0) continues to attract significant attention in both pharmaceutical and agrochemical research. Its unique structural features and synthetic versatility make it a valuable tool for the development of new bioactive molecules. Future studies are likely to explore its applications in additional therapeutic areas and sustainable agricultural practices.